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Compound of Interest

Compound Name:
4-Bromo-1-(2,2,2-

trifluoroethyl)-1H-pyrazole

CAS No.: 1049730-37-1

Cat. No.: B1526464

Get Quote

In the landscape of medicinal chemistry, the pyrazole core is a privileged scaffold, forming the

foundation of numerous therapeutic agents from anti-inflammatory drugs like celecoxib to

kinase inhibitors used in oncology.[1][2][3] The strategic functionalization of this heterocycle is

paramount to modulating its pharmacological profile. 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-
pyrazole emerges as a particularly valuable building block, embodying a trifecta of chemical

utility.

The molecule's design incorporates three key features:

The Pyrazole Core: A stable, aromatic five-membered ring with two adjacent nitrogen atoms,

providing a rigid framework with defined vectors for substituent placement and multiple

points for hydrogen bonding interactions.[1]

The C4-Bromo Substituent: A versatile synthetic handle, strategically positioned on the

electron-rich pyrazole ring. This bromine atom is primed for a wide array of transition metal-

catalyzed cross-coupling reactions, enabling the facile introduction of diverse molecular

fragments.[4][5]
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The N1-Trifluoroethyl Group: The incorporation of fluorine, and specifically the -CH₂CF₃

group, is a well-established strategy in drug design to enhance metabolic stability, modulate

lipophilicity, and improve binding affinity through unique electronic interactions.[6][7]

This guide provides a comprehensive technical overview of 4-Bromo-1-(2,2,2-
trifluoroethyl)-1H-pyrazole for researchers, scientists, and drug development professionals.

We will delve into its synthesis, detailed structural characterization, reactivity, and its proven

utility as a key intermediate in the construction of complex, high-value molecules.

Core Molecular Properties
A precise understanding of a molecule's fundamental properties is the starting point for any

synthetic or analytical endeavor. The key physicochemical data for 4-Bromo-1-(2,2,2-
trifluoroethyl)-1H-pyrazole are summarized below.

Property Value Source

CAS Number 1049730-37-1 [8]

Molecular Formula C₅H₄BrF₃N₂ [8]

Molecular Weight 228.998 g/mol [8]

Monoisotopic Mass 227.95099 Da Calculated

Predicted XlogP 1.8 - 2.4 [9][10]

Appearance
Typically a colorless oil or low-

melting solid
Inferred

Synthesis: A Strategic Approach to N-Alkylation
The most direct and logical synthetic route to 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole
involves the N-alkylation of the readily available 4-bromopyrazole. This strategy is predicated

on the nucleophilicity of the pyrazole ring's deprotonated nitrogen.

Causality of Experimental Design
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Choice of Starting Material: 4-Bromopyrazole (CAS 2075-45-8) is a commercially available

and relatively inexpensive starting material.[4][11][12] Its direct bromination from pyrazole is

a well-documented electrophilic aromatic substitution.[13][14]

Deprotonation: The pyrazole N-H proton (pKa ≈ 14) is weakly acidic and requires a suitable

base for deprotonation to generate the nucleophilic pyrazolide anion. A strong base like

sodium hydride (NaH) is ideal as it provides irreversible deprotonation, driving the reaction

forward. Alternatively, a weaker base like potassium carbonate (K₂CO₃) can be used, often

requiring higher temperatures.

Alkylating Agent: A reactive electrophile is needed to introduce the 2,2,2-trifluoroethyl moiety.

2,2,2-Trifluoroethyl triflate (CF₃CH₂OTf) or iodide (CF₃CH₂I) are excellent choices due to the

good leaving group ability of triflate and iodide, respectively, facilitating the Sₙ2 reaction.

Solvent: A polar aprotic solvent such as Dimethylformamide (DMF) or Acetonitrile (MeCN) is

optimal. These solvents can dissolve the pyrazolide salt and will not interfere with the

nucleophilic attack.

Experimental Protocol: N-Alkylation of 4-Bromopyrazole
Materials:

4-Bromopyrazole

Sodium hydride (NaH), 60% dispersion in mineral oil

2,2,2-Trifluoroethyl trifluoromethanesulfonate (CF₃CH₂OTf)

Anhydrous Dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)
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Procedure:

To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer, add 4-

bromopyrazole (1.0 eq).

Dissolve the starting material in anhydrous DMF (approx. 0.2 M concentration).

Cool the solution to 0 °C using an ice-water bath.

Carefully add sodium hydride (1.1 eq, 60% dispersion) portion-wise. Caution: Hydrogen gas

is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution should become clear

as the sodium pyrazolide salt forms.

Slowly add 2,2,2-trifluoroethyl triflate (1.1 eq) dropwise via syringe, maintaining the

temperature at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for 4-

6 hours, or until TLC/LCMS analysis indicates complete consumption of the starting material.

Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl

solution at 0 °C.

Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.

Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

The resulting crude oil can be purified by flash column chromatography on silica gel (e.g.,

using a hexane/ethyl acetate gradient) to yield the pure product.
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Starting Materials Reaction Conditions

4-Bromopyrazole

N-Alkylation (Sₙ2)

CF₃CH₂OTf NaH (Base) Anhydrous DMF (Solvent) 0 °C to RT

Aqueous Workup &
Purification

4-Bromo-1-(2,2,2-trifluoroethyl)
-1H-pyrazole

Click to download full resolution via product page

Fig 1. Synthetic workflow for 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole.

Spectroscopic Characterization: Confirming the
Structure
Unambiguous structural confirmation is achieved through a combination of spectroscopic

techniques. The expected data provides a fingerprint for the target molecule. While a dedicated

publication with full spectral data for this specific compound is not readily available, the

expected shifts and couplings can be accurately predicted based on extensive data for

analogous pyrazoles and fluoroalkylated compounds.[6][15][16]
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Technique Expected Data Rationale

¹H NMR

δ 7.5-7.7 (s, 1H, H₅), δ 7.5-7.7

(s, 1H, H₃), δ 4.8-5.0 (q, J ≈

8.5 Hz, 2H, CH₂CF₃)

The two pyrazole protons (H₃

and H₅) are in magnetically

similar environments and are

expected to appear as

singlets. The methylene

protons (CH₂) will be split into

a quartet by the three adjacent

fluorine atoms.

¹⁹F NMR
δ -70 to -75 (t, J ≈ 8.5 Hz, 3F,

CH₂CF₃)

The three equivalent fluorine

atoms of the trifluoromethyl

group will be split into a triplet

by the two adjacent methylene

protons.

¹³C NMR

δ 138-140 (C₅), δ 128-130

(C₃), δ 95-98 (C₄-Br), δ 55-58

(q, J ≈ 35-40 Hz, CH₂CF₃), δ

122-125 (q, J ≈ 275-280 Hz,

CF₃)

The C-Br carbon (C₄) is shifted

upfield. The carbons of the

trifluoroethyl group show

characteristic quartet splitting

due to C-F coupling.

MS (EI)
m/z 228/230 (M⁺, ~1:1 ratio),

147/149 ([M-CF₃CH₂]⁺)

The molecular ion will show a

characteristic isotopic pattern

for one bromine atom (⁷⁹Br/

⁸¹Br). A common fragmentation

is the loss of the N-substituent.

[17]

Reactivity and Synthetic Utility: A Gateway to
Complexity
The primary value of 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole lies in its capacity as a

versatile intermediate for constructing more complex molecules, a critical function in modern

drug discovery programs.[4]

The C4-Bromo Group: The Cross-Coupling Linchpin
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The bromine atom at the C4 position is the molecule's key reactive site for building molecular

diversity. It readily participates in a variety of palladium-catalyzed cross-coupling reactions.[5]

Suzuki-Miyaura Coupling: Reaction with boronic acids or esters to form C-C bonds,

introducing aryl or heteroaryl groups.

Sonogashira Coupling: Reaction with terminal alkynes to install alkynyl moieties, useful for

creating rigid linkers.

Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds, accessing a wide

range of substituted anilines and related structures.

Heck Coupling: Reaction with alkenes to form substituted olefins.

This versatility allows chemists to rapidly generate libraries of analogues from a single,

common intermediate, which is essential for structure-activity relationship (SAR) studies.

Palladium-Catalyzed Cross-Coupling Reactions Diverse Molecular Scaffolds

4-Bromo-1-(2,2,2-trifluoroethyl)
-1H-pyrazole

Suzuki Coupling
(+ R-B(OH)₂)

Sonogashira Coupling
(+ R-C≡CH)

Buchwald-Hartwig
(+ R₂NH)

4-Aryl/Heteroaryl Pyrazoles

4-Alkynyl Pyrazoles

4-Amino Pyrazoles

Click to download full resolution via product page

Fig 2. Synthetic utility via cross-coupling at the C4-bromo position.

Protocol Example: Suzuki-Miyaura Coupling
To a microwave vial, add 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole (1.0 eq), the

desired arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq), and a
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base such as K₂CO₃ or Cs₂CO₃ (2.0 eq).

Add a solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).

Seal the vial and heat in a microwave reactor at 100-140 °C for 15-60 minutes, or heat

conventionally until the reaction is complete by TLC/LCMS.

After cooling, dilute with water and extract with an organic solvent (e.g., EtOAc).

The combined organic layers are washed, dried, and concentrated. The product is purified

via column chromatography.

Applications in Drug Discovery and Agrochemicals
The 4-bromo-N-alkylated pyrazole scaffold is a common feature in patented chemical matter.

The trifluoroethyl group, in particular, is often used to block metabolic N-dealkylation and

improve the pharmacokinetic profile of a drug candidate. Intermediates like this are used in the

synthesis of active ingredients for fungicides and insecticides.[18] While specific clinical

candidates containing this exact fragment may be proprietary, its utility is evident from its

commercial availability and the frequent appearance of closely related structures in the

scientific and patent literature for a range of therapeutic targets, including kinases, ion

channels, and GPCRs. The ability to quickly diversify the C4 position makes it an ideal starting

point for hit-to-lead and lead optimization campaigns.

Conclusion
4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazole is more than just a chemical compound; it is a

strategically designed tool for molecular innovation. Its synthesis is straightforward, and its

structure is readily confirmed by standard analytical methods. The true power of this molecule

lies in the orthogonal reactivity of its functional groups: the stable, directing pyrazole core, the

metabolically robust trifluoroethyl group, and the exceptionally versatile C4-bromo handle. For

researchers in pharmaceutical and agrochemical development, this intermediate provides a

reliable and efficient gateway to novel and complex chemical entities with finely tuned biological

and physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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